Cas no 70596-36-0 (2-Imino-4-oxo-1,3-thiazinane-6-carboxylic acid)

• Product Name: 2-Imino-4-oxo-1,3-thiazinane-6-carboxylic acid
• CAS No: 70596-36-0
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 870524
• Update Time: 2024-03-05

2-Imino-4-oxo-1,3-thiazinane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Imino-4-oxo-1,3-thiazinane-6-carboxylic acid
• 2-amino-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxylic acid
• 2-Imino-4-oxo-[1,3]thiazinane-6-carboxylic acid
• 2-imino-4-oxo-1,3-thiazinane-6-carboxylic acid(SALTDATA: FREE)
• 2-amino-4-oxo-5,6-dihydro-4H-[1,3]thiazine-6-carboxylic acid
• 4-Oxo-2-imino-3,5H-1,3-thiazin-carbonsaeure-(6)
• HMS1373M17
• CHEMBRDG-BB 6368072
• 4H-1,3-Thiazine-6-carboxylic acid, 2-amino-5,6-dihydro-4-oxo-
• 2-Amino-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid

• MDL： MFCD02029591
• Inchi： 1S/C5H6N2O3S/c6-5-7-3(8)1-2(11-5)4(9)10/h2H,1H2,(H,9,10)(H2,6,7,8)
• InChI Key： VVWUMKXFIHHFOT-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)CC(=O)N=C1N

Computed Properties

• Exact Mass: 174.01000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 451.8±55.0 °C at 760 mmHg
• Flash Point: 227.0±31.5 °C
• PSA: 115.55000
• LogP: 0.05600
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

2-Imino-4-oxo-1,3-thiazinane-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C